Cas no 1804665-46-0 (Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate)

Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical synthesis. Its key structural features—a difluoromethyl group at the 3-position and a methoxy substituent at the 5-position—enhance its reactivity and selectivity in cross-coupling and functionalization reactions. The ester moiety facilitates further derivatization, making it a versatile intermediate. This compound exhibits improved stability and bioavailability compared to non-fluorinated analogs, contributing to its effectiveness in crop protection and medicinal chemistry applications. Its well-defined purity and consistent performance make it a reliable choice for research and industrial-scale synthesis.

Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate structure

1804665-46-0 structure

Product Name:Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate

CAS No:1804665-46-0

MF:C₁₀H₁₀ClF₂NO₃

MW:265.641108989716

CID:4872840

Update Time:2025-10-31

Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate
- Inchi： 1S/C10H10ClF2NO3/c1-16-6-4-14-5(3-7(15)17-2)8(9(6)11)10(12)13/h4,10H,3H2,1-2H3
- InChI Key： VVXQOVANICBQJL-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=C(CC(=O)OC)C=1C(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
XLogP3: 1.9
Topological Polar Surface Area: 48.4

Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029046171-1g	Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate	1804665-46-0	97%	1g	$1,475.10	2022-04-01

Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate Related Literature

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Additional information on Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate

Comprehensive Overview of Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate (CAS No. 1804665-46-0)

Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate (CAS No. 1804665-46-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a chloro substituent at the 4-position and an acetate ester at the 2-position, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate as a building block for designing novel small-molecule inhibitors and herbicides. Its CAS No. 1804665-46-0 is frequently searched in academic databases, reflecting its growing relevance in interdisciplinary studies.

The compound's synthesis typically involves multi-step reactions, including halogenation, etherification, and esterification. Its difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and target binding affinity. This aligns with the broader trend of fluorine chemistry in modern drug development, a topic widely discussed in platforms like PubMed and ScienceDirect.

From an industrial perspective, Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate is valued for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing routes to reduce waste and energy consumption, addressing the global push for sustainable synthesis. These efforts resonate with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production).

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, HPLC, and mass spectrometry. Purity thresholds exceeding 98% are routinely achieved, meeting the stringent requirements of pharmaceutical intermediates. Quality control protocols for CAS 1804665-46-0 are rigorously documented in compliance with ICH guidelines.

Emerging applications include its use in catalysis and material science. Some studies explore its potential as a ligand in transition metal complexes for cross-coupling reactions, a hot topic in organometallic chemistry. These developments are frequently highlighted in conferences like the ACS National Meeting.

Safety data sheets (SDS) for Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate emphasize standard laboratory precautions. While not classified as hazardous under GHS criteria, proper handling with PPE (e.g., gloves, goggles) is recommended—a detail often queried in chemical safety forums.

Market analysts note steady growth in the fine chemicals sector, with CAS 1804665-46-0 listed in catalogs of major suppliers like Sigma-Aldrich and TCI Chemicals. Pricing trends correlate with raw material availability and patent landscapes, another frequent search keyword among industry professionals.

In summary, Methyl 4-chloro-3-(difluoromethyl)-5-methoxypyridine-2-acetate exemplifies the innovation driving contemporary chemical research. Its multifaceted utility—from medicinal chemistry to agrochemicals—ensures continued interest, while synthetic advancements align with ecological priorities. For researchers, maintaining updated knowledge of its structure-activity relationships remains crucial.